Cas no 1079-33-0 (Benzo[b]thiophene-4-ol,4-(N-methylcarbamate))

Fierce cause of arrest(1079-33-0)Physical and chemical properties: White odorless crystalline solid,melting point128To129C.Vapor pressure1.33pPa/25℃.watersolubilitykg;Rabbit acute percutaneousLD50value>6.23g/kg;Acute oral administration to some birdsLD50Value: Pigeon270mg/kg,Wild duck1130mg/kg,Pheasant230mg/kg,House finch58mg/kg.For Daphnia and mosquito larvaeLC50value,The former is0.l7mg/L,The latter is0.58mg/L.For details, please see
Benzo[b]thiophene-4-ol,4-(N-methylcarbamate) structure
1079-33-0 structure
Product Name:Benzo[b]thiophene-4-ol,4-(N-methylcarbamate)
CAS No:1079-33-0
Molecular Formula:C10H9NO2S
Molecular Weight:207.24896
CID:170717
PubChem ID:14119

Benzo[b]thiophene-4-ol,4-(N-methylcarbamate) Properties

Names and Identifiers

    • Benzo[b]thiophene-4-ol,4-(N-methylcarbamate)
    • 1-benzothiophen-4-yl N-methylcarbamate
    • 4-Benzothienyl methylcarbamate
    • 4-Benzothienylester kyseliny methylkarbaminove
    • Benzo[b]thien-4-yl methylcarbamate
    • Carbamic acid, methyl-, benzo[b]thien-4-yl ester
    • ENT-27041
    • MCA 600
    • Mobam
    • Mobam phenol
    • Mobil MC-A-600
    • MOS-708
    • OMS-708
    • UNII-8M3AR1XD9I
    • Carbamic acid, methyl-, benzo(b)thien-4-yl ester
    • 8M3AR1XD9I
    • EPA Pesticide Chemical Code 090401
    • AKOS037479280
    • BENZO(B)THIOPHENE-4-OL, 4-(N-METHYLCARBAMATE)
    • AI3-27041
    • Caswell No. 081D
    • 1079-33-0
    • benzo[b]thiophen-4-yl methylcarbamate
    • MOBAM [HSDB]
    • AO-365/43506489
    • 4-Benzothienyl N-methyl-carbamate
    • Benzo[b]thiophene-4-ol, methylcarbamate
    • BOTUVXISJHKZKJ-UHFFFAOYSA-N
    • Q27270739
    • 4-benzothienyl N-methylcarbamate
    • NS00120474
    • SCHEMBL5934013
    • 1-Benzothien-4-yl methylcarbamate #
    • 1-Benzothien-4-yl methylcarbamate
    • starbld0002292
    • MCA-600
    • HSDB 1515
    • MC-A-600
    • Benzo(b)thiophene-4-ol, methylcarbamate
    • 4-Benzothienylester kyseliny methylkarbaminove [Czech]
    • DTXSID0042161
    • Benzo(b)thien-4-yl methylcarbamate
    • BRN 1427973
    • InChIKey: BOTUVXISJHKZKJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H9NO2S/c1-11-10(12)13-8-3-2-4-9-7(8)5-6-14-9/h2-6H,1H3,(H,11,12)
    • SMILES: CNC(OC1=CC=CC2SC=CC1=2)=O

Computed Properties

  • Exact Mass: 207.03547
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 207.035399
  • Heavy Atom Count: 14
  • Complexity: 222
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 66.6

Experimental Properties

  • LogP: 2.82390
  • PSA: 38.33
  • Refractive Index: 1.639
  • Boiling Point: 330.5°C at 760 mmHg
  • Melting Point: 128 °C
  • Flash Point: 153.7°C
  • Density: 1.299
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